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Get Quote

Chemical Identification & Hazards

While a specific safety data sheet for 4-Chloro-3-sulfamoylbenzoic acid was not found, the compound is a

chlorinated and sulfonated benzoic acid derivative. The presence of these functional groups suggests

potential irritant properties. The following table summarizes its basic identification and presumed hazards

based on its structure.

Property Description

IUPAC Name 4-Chloro-3-sulfamoylbenzoic acid [1]

CAS Registry
Number

Information missing from search results

Molecular Formula C₇H₆ClNO₄S [1]

Presumed Hazards Likely causes skin and serious eye irritation. May be harmful if swallowed or

inhaled.
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Rigorous use of PPE and engineering controls is essential for safety, as detailed in the table below.

Category Requirements

Eye Protection Always wear chemical splash goggles [2]. Safety glasses are insufficient

against liquid splashes.

Skin Protection Wear appropriate chemical-resistant gloves (e.g., nitrile), a lab coat, and long

pants/closed-toe shoes.

Respiratory
Protection

Use in a well-ventilated area. If ventilation is inadequate, wear suitable respiratory

protection (type not specified in results).

General Handling Avoid contact with skin and eyes. Do not breathe dust. Use only in a fume hood
or with other local exhaust ventilation.

Storage Keep container tightly closed in a cool, dry, and well-ventilated place.

Experimental Protocols & Troubleshooting

The search results indicate that 4-Chloro-3-sulfamoylbenzoic acid is a key intermediate in synthesizing

active pharmaceutical ingredients like the antihypertensive drug Indapamide [3]. The most common

experimental step is its conversion to an acid chloride before further reaction.

Typ Protocol: Conversion to Acid Chloride

This is a standard reaction for converting carboxylic acids to more reactive acyl chlorides [4].

Reagents: 4-Chloro-3-sulfamoylbenzoic acid, thionyl chloride (SOCl₂), and sometimes a catalytic
amount of DMF.

Procedure: The carboxylic acid is heated under reflux with an excess of thionyl chloride until the
reaction is complete (no more gas evolution). The excess thionyl chloride is then removed under

reduced pressure to yield the crude 4-chloro-3-sulfamoylbenzoyl chloride, which is often used directly
in the next step without purification [3] [4].

Critical Safety Note: This reaction produces toxic gases (SO₂ and HCl). It must be performed in a
fume hood.
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Q: What should I do if I encounter a solid material that won't dissolve during synthesis?

A: Ensure you are using the correct solvent. Patents indicate that polar aprotic solvents like
Tetrahydrofuran (THF) are suitable for subsequent amide bond formation reactions [3].

Q: The final product has low purity. How can I improve it?

A: Purification techniques are critical. One patent describes a specific purification method for
the final drug substance involving adding a mixture of water and concentrated ammonia,

followed by extraction with methylene chloride, and finally a paste formation and wash with a
toluene/acetonitrile mixture [3].

Emergency & First Aid Measures

The following first-aid measures are general guidelines for chemicals with irritant properties. Always seek

professional medical attention.

Inhalation: Move person to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.

Skin Contact: Remove contaminated clothing. Immediately wash skin with plenty of soap and water
for at least 15 minutes. Seek medical attention if irritation occurs.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Experimental Workflow

The diagram below outlines the key stages for safely handling this compound in a typical experimental

procedure.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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